Cas no 7268-43-1 (5-Oxopyrrolidine-3-carboxylic acid)

• Product Name: 5-Oxopyrrolidine-3-carboxylic acid
• CAS No: 7268-43-1
• Molecular Formula: C₅H₇NO₃
• Molecular Weight: 129.1140
• MDL: MFCD05864580
• CID: 858874
• PubChem ID: 16785136

5-Oxopyrrolidine-3-carboxylic acid Properties

Names and Identifiers

• 5-Oxopyrrolidine-3-carboxylic acid
• 5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 3-pyrrolidinecarboxylic acid, 5-oxo-
• 5-Oxo-pyrrolidine-3-carboxylic acid
• 4-Carboxy-2-pyrrolidinone
• DL-2-Pyrrolidone-4-carboxylic acid
• GZVHQYZRBCSHAI-UHFFFAOYSA-N
• (R)-5-Oxopyrrolidine-3-carboxylic acid
• 5-Oxo-3-pyrrolidinecarboxylic acid
• 5-0xopyrrolidine-3-carboxylic acid
• 1273AC
• SB11645
• AK105411
• AB0154133
• ST24044939
• CS-0
• AKOS016042673
• SB17670
• MFCD13194688
• 5-Oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
• MFCD13194689
• SY041979
• Z239137534
• CS-0050412
• FT-0774442
• 7268-43-1
• FT-0678425
• P10333
• SB17669
• AKOS000140611
• F2147-0194
• SY343985
• BB 0216427
• MFCD05864580
• SCHEMBL437804
• 5-oxopyrrolidine-3-carboxylicacid
• FS-5213
• NCGC00338437-01
• EN300-59487
• A866222
• AB01200492-03
• SY042553
• (3R)-5-oxo-3-Pyrrolidinecarboxylic acid
• DB-068388
• DB-029245
• ALBB-018087

• MDL： MFCD05864580
• InChIKey： GZVHQYZRBCSHAI-UHFFFAOYSA-N
• Inchi： 1S/C5H7NO3/c7-4-1-3(2-6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)
• SMILES： O=C1C([H])([H])C([H])(C(=O)O[H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 129.04261
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.042593085g/mol
• Heavy Atom Count: 9
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 66.4
• Solubility: Soluble (110 g/l) (25 º C),
• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),